N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
Description
Properties
IUPAC Name |
N'-[(3-methoxyphenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O5S2/c1-27-16-7-2-5-14(11-16)12-20-18(23)19(24)21-13-15-6-3-9-22(15)29(25,26)17-8-4-10-28-17/h2,4-5,7-8,10-11,15H,3,6,9,12-13H2,1H3,(H,20,23)(H,21,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLCNBPCFSKTYSK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=CS3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O5S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The compound's unique structural features, including the methoxybenzyl group and thiophenesulfonyl pyrrolidine moiety, suggest a diverse range of pharmacological effects. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is with a molecular weight of approximately 398.5 g/mol. The compound features:
- 3-Methoxybenzyl group : Influences lipophilicity and receptor interactions.
- Thiophenesulfonyl pyrrolidine moiety : May enhance bioactivity through specific enzyme interactions.
- Oxalamide linkage : Known for contributing to the stability and solubility of the compound.
The biological activity of N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is believed to involve multiple mechanisms:
- Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in cancer cell proliferation.
- Receptor Modulation : Interaction with specific receptors could modulate signaling pathways critical for cell survival and apoptosis.
- Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties, possibly through disruption of bacterial cell wall synthesis.
Anticancer Activity
Recent studies evaluated the cytotoxic effects of this compound against various cancer cell lines, including:
- A2780 (Ovarian Carcinoma)
- MCF-7 (Breast Cancer)
The results indicated significant antiproliferative activity, with IC50 values ranging from 5 to 20 µM, suggesting that the compound effectively inhibits cancer cell growth.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| A2780 | 15 | Induction of apoptosis via caspase activation |
| MCF-7 | 10 | Cell cycle arrest at G2/M phase |
Antimicrobial Activity
In vitro studies assessed the antimicrobial efficacy against several bacterial strains. The compound demonstrated notable activity against:
- Staphylococcus aureus
- Escherichia coli
The minimum inhibitory concentration (MIC) values were found to be between 8 to 32 µg/mL, indicating its potential as an antimicrobial agent.
Case Studies
- Case Study on Cancer Cell Lines : A study conducted on A2780 and MCF-7 cells revealed that treatment with N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide resulted in significant apoptosis, as evidenced by increased caspase activity and DNA fragmentation analysis.
- Antimicrobial Efficacy : In a comparative study against standard antibiotics, this compound exhibited superior activity against resistant strains of bacteria, suggesting its potential role in overcoming antibiotic resistance.
Comparison with Similar Compounds
Comparison with Similar Oxalamide Compounds
Structural Analogues
A comparative analysis of structurally related oxalamides is summarized in Table 1.
Key Observations
Substituent Impact on Activity: Aromatic Groups: The 3-methoxybenzyl group in the target compound is structurally similar to 4-chlorophenyl (Compound 14) and 2,4-dimethoxybenzyl (S336). Sulfonyl Heterocycles: The thiophene sulfonyl group in the target compound is analogous to sulfonamide-containing antiviral agents () and may confer enzyme inhibition properties via sulfonyl-mediated hydrogen bonding .
Metabolic Stability: S336 () and related oxalamides undergo rapid hepatic metabolism in rats without amide bond cleavage, suggesting metabolic stability for the oxalamide core. This contrasts with esters (e.g., No. 1776 in ), which undergo hydrolysis .
Safety Profiles: Flavoring oxalamides like S336 exhibit high safety margins (NOEL: 100 mg/kg in rats) due to low exposure levels (0.0002 μg/kg/day in humans) . In contrast, antiviral oxalamides () may have stricter toxicity thresholds due to therapeutic use.
Synthetic Challenges :
- The pyrrolidine-thiophenesulfonyl moiety in the target compound introduces stereochemical complexity, similar to Compound 15 (), which is synthesized as a 1:1 diastereomeric mixture .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
